Ethyl 4-(2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetyl)piperazine-1-carboxylate oxalate

• IUPAC Name: ethyl 4-[2-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]acetyl]piperazine-1-carboxylate;oxalic acid
• InChI: InChI=1S/C18H23N5O5.C2H2O4/c1-2-26-18(25)23-7-5-22(6-8-23)15(24)12-21-10-13(11-21)17-19-16(20-28-17)14-4-3-9-27-14;3-1(4)2(5)6/h3-4,9,13H,2,5-8,10-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key: KLSMWJGYUJPIOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CN2CC(C2)C3=NC(=NO3)C4=CC=CO4.C(=O)(C(=O)O)O
• Molecular Formula: C20H25N5O9
• Molecular Weight: 479.4 g/mol

Description

Ethyl 4-(2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetyl)piperazine-1-carboxylate oxalate is a useful research compound. Its molecular formula is C20H25N5O9 and its molecular weight is 479.446. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

• Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates containing various nuclei, including 1,3-oxazol(idin)e and 1,2,4-oxadiazole, have been synthesized for antimicrobial, antilipase, and antiurease activities. These compounds exhibit significant antimicrobial activity against tested microorganisms (Başoğlu et al., 2013).

Antimicrobial and Anticancer Activities

• A novel series of 5-((9H-carbazol-9-yl)methyl)-N-((substituted phenyl)(piperazin-1-yl)methyl)-1,3,4-oxadiazol-2-amines have shown significant antibacterial, antifungal, and anticancer activities, especially against Human Breast Cancer Cell Line MCF7 (Sharma et al., 2014).

Antibacterial and Antifungal Effects

• Novel 1,3,4-oxadiazole derivatives have been synthesized, evaluated, and found to possess antibacterial and antifungal activities. These compounds could be significant for future pharmacological studies (Raol & Acharya, 2015).

Antimicrobial and Antioxidant Properties

• 3-Nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides have demonstrated both antioxidant and antimicrobial activities, indicating a potential for diverse pharmacological applications (Devi et al., 2010).

Pharmacological Evaluation for Antidepressant and Antianxiety Effects

• Novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have been synthesized and evaluated, showing significant antidepressant and antianxiety activities in vivo (Kumar et al., 2017).

Synthesis and Antimicrobial Evaluation of Derivatives

• Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives revealed their potential as antimicrobial agents, especially against Staphylococcus aureus and Escherichia coli (Jafari et al., 2017).